Cas no 1330056-39-7 (rac 2-Myristoyl-3-chloropropanediol-d5, 95%)

• Product Name: rac 2-Myristoyl-3-chloropropanediol-d5, 95%
• CAS No: 1330056-39-7
• Molecular Formula: C₁₇H₃₃O₃Cl
• Molecular Weight: 320.89512
• CID: 1059766
• PubChem ID: 71750880

rac 2-Myristoyl-3-chloropropanediol-d5, 95% Properties

Names and Identifiers

• rac 2-Myristoyl-3-ch
• rac 2-Myristoyl-3-chloropropanediol-d5
• (1-chloro-1,1,2,3,3-pentadeuterio-3-hydroxypropan-2-yl) tetradecanoate
• rac 2-Myristoyl-3-chloropropanediol-d5, 95%
• 1330056-39-7
• 1-Chloro-3-hydroxy(~2~H_5_)propan-2-yl tetradecanoate
• DTXSID30858157
• rac 2-Myristoyl-3-chloropropanediol-d5, 95per cent

• InChIKey： DWUKGWYRAJZVFA-SUTULTBBSA-N
• Inchi： InChI=1S/C17H33ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(20)21-16(14-18)15-19/h16,19H,2-15H2,1H3/i14D2,15D2,16D
• SMILES： CCCCCCCCCCCCCC(=O)OC(CO)CCl

Computed Properties

• Exact Mass: 325.24300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 16
• Monoisotopic Mass: 325.2432063g/mol
• Heavy Atom Count: 21
• Complexity: 234
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 4.83040
• PSA: 46.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters